molecular formula C19H33N3O2 B6088856 1'-(cyclopropylcarbonyl)-N,N-diethyl-1,4'-bipiperidine-3-carboxamide

1'-(cyclopropylcarbonyl)-N,N-diethyl-1,4'-bipiperidine-3-carboxamide

Cat. No. B6088856
M. Wt: 335.5 g/mol
InChI Key: ICBVTFZXSFIFKW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(cyclopropylcarbonyl)-N,N-diethyl-1,4'-bipiperidine-3-carboxamide is a novel compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is known to have unique biochemical and physiological effects that make it a promising candidate for use in lab experiments.

Mechanism of Action

The mechanism of action of 1-(cyclopropylcarbonyl)-N,N-diethyl-1,4'-bipiperidine-3-carboxamide involves the modulation of the activity of GABAergic and glutamatergic neurotransmitter systems in the brain. This compound has been found to enhance the activity of GABA receptors, which are responsible for inhibiting the activity of neurons in the brain. This results in the reduction of pain and anxiety symptoms.
Biochemical and Physiological Effects:
1-(cyclopropylcarbonyl)-N,N-diethyl-1,4'-bipiperidine-3-carboxamide has been found to have various biochemical and physiological effects, including analgesic, anxiolytic, and sedative effects. This compound has also been found to have a low potential for addiction and dependence, making it a promising candidate for the development of new drugs for the treatment of pain and anxiety disorders.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(cyclopropylcarbonyl)-N,N-diethyl-1,4'-bipiperidine-3-carboxamide in lab experiments include its unique biochemical and physiological effects, low potential for addiction and dependence, and its potential applications in various fields such as neuroscience and pharmacology. However, the limitations of using this compound in lab experiments include the need for further studies to determine its safety and efficacy, and the need for more efficient synthesis methods.

Future Directions

There are several future directions for the research and development of 1-(cyclopropylcarbonyl)-N,N-diethyl-1,4'-bipiperidine-3-carboxamide. These include the development of new drugs based on this compound for the treatment of pain and anxiety disorders, the investigation of its potential applications in other fields such as cancer research, and the development of more efficient synthesis methods for this compound.
In conclusion, 1-(cyclopropylcarbonyl)-N,N-diethyl-1,4'-bipiperidine-3-carboxamide is a novel compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has unique biochemical and physiological effects that make it a promising candidate for the development of new drugs for the treatment of pain and anxiety disorders. Further studies are needed to determine its safety and efficacy, and to develop more efficient synthesis methods for this compound.

Synthesis Methods

The synthesis method of 1-(cyclopropylcarbonyl)-N,N-diethyl-1,4'-bipiperidine-3-carboxamide involves the reaction of cyclopropyl isocyanate with N,N-diethyl-1,4-piperazinediamine in the presence of triethylamine. The reaction results in the formation of the desired compound, which can be purified using various methods such as column chromatography or recrystallization.

Scientific Research Applications

1-(cyclopropylcarbonyl)-N,N-diethyl-1,4'-bipiperidine-3-carboxamide has been extensively studied for its potential applications in various fields such as neuroscience, pharmacology, and medicinal chemistry. This compound has been found to have significant analgesic and anxiolytic effects, making it a promising candidate for the development of new drugs for the treatment of pain and anxiety disorders.

properties

IUPAC Name

1-[1-(cyclopropanecarbonyl)piperidin-4-yl]-N,N-diethylpiperidine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H33N3O2/c1-3-20(4-2)19(24)16-6-5-11-22(14-16)17-9-12-21(13-10-17)18(23)15-7-8-15/h15-17H,3-14H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ICBVTFZXSFIFKW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CC)C(=O)C1CCCN(C1)C2CCN(CC2)C(=O)C3CC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H33N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

335.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1'-(cyclopropylcarbonyl)-N,N-diethyl-1,4'-bipiperidine-3-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.